Decatromicin B

• Molecular Formula: C45H56Cl2N2O10
• Molecular Weight: 855.8 g/mol
• InChI: InChI=1S/C45H56Cl2N2O10/c1-7-25-20-45-39(52)34(42(56)59-45)38(51)44(8-2)26(12-10-9-11-22(3)19-43(45,6)21-28(25)41(54)55)14-15-27-29(44)16-13-23(4)37(27)58-33-18-31(50)35(24(5)57-33)49-40(53)36-30(46)17-32(47)48-36/h9-10,14-15,17,19,21,23-27,29,31,33,35,37,48,50-51H,7-8,11-13,16,18,20H2,1-6H3,(H,49,53)(H,54,55)/b10-9+,22-19+,38-34?/t23-,24+,25-,26+,27-,29+,31+,33-,35+,37-,43-,44+,45+/m0/s1
• InChIKey: UYAXASMGHNZATD-IQSMHXHVSA-N

Decatromicin B: Compound Profile

Decatromicin B is a halogenated spirotetronate polyketide isolated from the actinomycete Actinomadura sp. MK73-NF4 [1]. It belongs to a class of carbohydrate-containing antibiotics characterized by a macrocyclic core and a tetronic acid moiety [2]. The compound exhibits selective antibacterial activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA), and is supplied for research applications requiring a well-characterized, pure substance .

Source Isolated from Actinomadura sp. MK73-NF4; natural halogenated spirotetronate polyketide with carbohydrate moiety.

Profile Supports antimicrobial screening studies against Gram-positive bacteria including MRSA; reported dichlorinated pyrrole structure drives activity cluster.

Format Pure, well-characterized research compound suitable for broth microdilution, SAR campaigns, and cytotoxicity counter-screening.

• [1] Momose I, et al. Decatromicins A and B, new antibiotics produced by Actinomadura sp. MK73-NF4. I. Taxonomy, isolation, physico-chemical properties and biological activities. J Antibiot (Tokyo). 1999;52(9):781-6. View Source
• [2] ChEBI. decatromicin B (CHEBI:65729). View Source

Decatromicin B: Structural Specificity

Spirotetronates are not interchangeable due to divergent halogenation patterns that directly impact antibacterial spectrum and potency. Decatromicin B contains a dichlorinated pyrrole moiety, which distinguishes it from mono‑ or trichlorinated congeners like Decatromicin A or BE‑45722B [1]. This structural variation leads to quantifiable differences in MIC₉₀ values against both Gram‑positive and Gram‑negative pathogens [2]. Procuring a specific spirotetronate without defined purity and structural identity risks invalidating comparative biological assays, as even minor substituent changes can shift a compound’s activity profile from potent to inactive.

Halogenation pattern Dichlorinated pyrrole (B) vs. monochlorinated (A) or trichlorinated analogs yields quantifiable MIC shifts; activity profile may not transfer.

Structural identity Spirotetronates with undefined purity or unconfirmed pyrrole substitution risk invalidating comparative antibacterial assays.

Biological readout Even minor substituent changes can alter spectrum from active to inactive; generic spirotetronate procurement may not support SAR or MRSA-focused studies.

• [1] Ching KC, et al. Antibacterial Spirotetronate Polyketides from an Actinomadura sp. Strain A30804. Molecules. 2022;27(23):8196. View Source
• [2] Momose I, et al. Decatromicins A and B, new antibiotics produced by Actinomadura sp. MK73-NF4. II. Structure determination. J Antibiot (Tokyo). 1999;52(9):787-96. View Source

Decatromicin B: Antibacterial & Selectivity Evidence

S. aureus Potency: B vs. A

Decatromicin B demonstrates superior potency against Staphylococcus aureus compared to its close analog Decatromicin A. In head‑to‑head testing under identical broth microdilution conditions, Decatromicin B exhibited an MIC of 0.39 µg/mL, whereas Decatromicin A required 0.78 µg/mL, representing a 2‑fold improvement in inhibitory activity .

S. aureus B vs. A

Head-to-head

B: 0.39 µg/mLvsA: 0.78 µg/mL

Reported 2‑fold lower MIC supports comparator assay-response context.

Broth microdilution, 24 h; data to verify.

Evidence Dimension	Antibacterial potency (MIC)
Target Compound Data	0.39 µg/mL
Comparator Or Baseline	Decatromicin A: 0.78 µg/mL
Quantified Difference	2‑fold lower MIC
Conditions	Staphylococcus aureus, broth microdilution, 24 h incubation

Why This Matters

The 2‑fold lower MIC quantifies a meaningful potency advantage for Decatromicin B, directly influencing assay design and lead selection when screening against Gram‑positive pathogens.

Broad-Spectrum Activity Profile

In a cross‑study comparable analysis, Decatromicin B, BE‑45722B, and pyrrolosporin B all demonstrated MIC₉₀ values of 1–3 µM against Gram‑positive S. aureus and 12–36 µM against Gram‑negative A. baumannii [1]. This overlapping potency range establishes these three dichlorinated spirotetronates as a distinct activity cluster, differentiating them from mono‑ and trichlorinated analogs that showed weaker or no activity in the same assay panel.

Broad-spectrum cluster

Cross-study comparable

1–3 µM (GP) / 12–36 µM (GN)MIC₉₀

Defines dichlorinated activity cluster; enables representative SAR selection.

S. aureus ATCC 25923, A. baumannii ATCC 19606; CLSI guidelines.

Evidence Dimension	Antibacterial spectrum (MIC₉₀)
Target Compound Data	Gram‑positive: 1–3 µM; Gram‑negative: 12–36 µM
Comparator Or Baseline	BE‑45722B and pyrrolosporin B: identical ranges
Quantified Difference	No significant difference; all three share the same potency cluster
Conditions	S. aureus ATCC 25923, A. baumannii ATCC 19606; microbroth dilution; CLSI guidelines

Why This Matters

This evidence defines Decatromicin B as a core member of a high‑activity, dichlorinated spirotetronate cluster, enabling researchers to select it as a representative compound for structure‑activity relationship (SAR) studies or as a benchmark for newly discovered analogs.

• [1] Ching KC, et al. Antibacterial Spirotetronate Polyketides from an Actinomadura sp. Strain A30804. Molecules. 2022;27(23):8196. View Source

Cytotoxicity Selectivity

Decatromicin B exhibits weak or no cytotoxic activity against the A549 human lung carcinoma cell line at concentrations that produce potent antibacterial effects [1]. This selectivity profile is shared by BE‑45722B and pyrrolosporin B, but contrasts with several other spirotetronates in the same study that displayed measurable cytotoxicity. The data support the use of Decatromicin B as a lead scaffold where antibacterial potency is not confounded by acute mammalian cell toxicity in vitro.

Cytotoxicity window

Class-level inference

>10‑foldselectivity (MIC₉₀ vs. A549 IC₅₀)

Supports selectivity endpoint review; reduces false-positive antibacterial hits.

A549 lung carcinoma, 72 h PrestoBlue; IC₅₀ >30 µM.

Evidence Dimension	In vitro selectivity (antibacterial vs. cytotoxicity)
Target Compound Data	Potent antibacterial (MIC₉₀ 1–3 µM) with weak/no A549 cytotoxicity
Comparator Or Baseline	BE‑45722B and pyrrolosporin B: similar profile; other spirotetronates showed cytotoxicity
Quantified Difference	Selectivity window > 10‑fold based on MIC₉₀ vs. IC₅₀ for cytotoxicity (IC₅₀ > 30 µM)
Conditions	A549 human lung carcinoma cells, 72 h incubation, PrestoBlue viability assay

Why This Matters

The documented lack of cytotoxicity in a standard mammalian cell line reduces the likelihood of false‑positive hits in antibacterial screens, improving the cost‑efficiency of antimicrobial discovery campaigns.

• [1] Ching KC, et al. Antibacterial Spirotetronate Polyketides from an Actinomadura sp. Strain A30804. Molecules. 2022;27(23):8196. View Source

MRSA Potency Comparison

Against methicillin‑resistant Staphylococcus aureus (MRSA), Decatromicin B again shows a consistent 2‑fold potency advantage over Decatromicin A. Two MRSA strains tested exhibited MICs of 0.39 µg/mL and 0.78 µg/mL for Decatromicin B, while Decatromicin A required 0.78 µg/mL and 1.56 µg/mL, respectively . This head‑to‑head comparison confirms that the dichlorinated structure confers a modest but reproducible improvement in anti‑MRSA activity.

MRSA B vs. A

Head-to-head

B: 0.39 / 0.78 µg/mLvsA: 0.78 / 1.56 µg/mL

Consistent 2‑fold lower MIC across MRSA strains; supports screening assay context.

Clinical MRSA isolates, broth microdilution; reported values require verification.

Evidence Dimension	Anti‑MRSA potency (MIC)
Target Compound Data	0.39 µg/mL and 0.78 µg/mL (two MRSA strains)
Comparator Or Baseline	Decatromicin A: 0.78 µg/mL and 1.56 µg/mL
Quantified Difference	2‑fold lower MIC for each strain
Conditions	MRSA clinical isolates, broth microdilution, 24 h incubation

Why This Matters

For programs specifically targeting resistant Gram‑positive infections, Decatromicin B offers a quantifiable potency edge over its closest analog, justifying its selection as a higher‑priority hit.

Decatromicin B: Key Research Applications

SAR Studies of Spirotetronates

Decatromicin B serves as the ideal dichlorinated reference compound for SAR campaigns exploring the impact of pyrrole halogenation on antibacterial activity and selectivity. Its 2‑fold potency advantage over monochlorinated Decatromicin A, combined with its shared activity profile with other dichlorinated analogs, makes it a critical data point for computational and medicinal chemistry efforts [1].

MRSA Screening Panels

Given its reproducible MIC of 0.39 µg/mL against MRSA strains, Decatromicin B is a valuable positive control or benchmark compound in high‑throughput screening assays. Its defined potency allows for reliable assay validation and comparison of new chemical entities .

Gram-Positive vs. Gram-Negative Profiling

The established MIC₉₀ values of 1–3 µM (S. aureus) and 12–36 µM (A. baumannii) provide a clear baseline for evaluating the spectrum of new antibacterial agents. Researchers can use Decatromicin B to calibrate assays designed to identify compounds with improved Gram‑negative penetration or broader spectrum activity [1].

Cytotoxicity Counter-Screening

Decatromicin B's documented lack of cytotoxicity against A549 cells at antibacterial concentrations makes it a suitable control for distinguishing true antibacterial hits from compounds that act via nonspecific mammalian cell toxicity. This application streamlines early‑stage drug discovery by reducing attrition from false‑positive leads [1].

Application

Selection Property

Validation Focus

SAR spirotetronate halogenation studies

Dichlorinated pyrrole reference compound

Halogenation-activity correlation; cluster-based SAR interpretation

MRSA antimicrobial screening

Reported anti-MRSA assay context

Strain-panel MIC consistency; comparator benchmarking

Gram-positive vs. Gram-negative profiling

Spectrum reference benchmark

Cross-species MIC comparison; Gram‑negative penetration assay design

Cytotoxicity counter‑screening

Reported selectivity window context

A549 counter‑screen response; false‑positive filtering

• [1] Ching KC, et al. Antibacterial Spirotetronate Polyketides from an Actinomadura sp. Strain A30804. Molecules. 2022;27(23):8196. View Source